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Compound of Interest

Compound Name: Antimony oxalate

Cat. No.: B093564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal behavior of antimony
oxalate compounds. It consolidates available data on their synthesis, decomposition pathways,

and the analytical techniques used for their characterization. This document is intended to

serve as a valuable resource for researchers and professionals working with these compounds

in materials science, catalysis, and pharmaceutical development.

Introduction
Antimony and its compounds have a long history of use in various fields, including medicine

and materials science. Antimony oxalates, in particular, are of interest as precursors for the

synthesis of antimony oxides and mixed-metal oxides with controlled morphologies and

properties. The thermal decomposition of these oxalates is a critical step in such applications,

as the conditions of this process directly influence the characteristics of the final product.

Understanding the thermal behavior of antimony oxalate compounds is therefore essential for

optimizing synthetic routes and ensuring the desired material properties.

This guide focuses on the synthesis and thermal analysis of key antimony oxalate
compounds, presenting quantitative data, detailed experimental methodologies, and visual

representations of decomposition processes.

Synthesis of Antimony Oxalate Compounds
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The synthesis of antimony oxalate compounds typically involves the reaction of an antimony

source with oxalic acid or an oxalate salt. The specific compound obtained can be influenced

by the starting materials, solvent, and reaction conditions.

Synthesis of Antimony(III) Oxalate Hydroxide
(SbC₂O₄OH)
A commonly studied antimony oxalate is antimony(III) oxalate hydroxide. Two primary

methods for its synthesis have been reported:

Method 1: Refluxing freshly prepared antimony(III) oxide (Sb₂O₃) in a solution of oxalic acid.

[1]

Method 2: Adding oxalic acid to a solution of antimony(III) chloride (SbCl₃) in hydrochloric

acid, which results in the formation of a colorless precipitate of SbC₂O₄OH.[1]

Experimental Protocols for Thermal Analysis
The thermal behavior of antimony oxalate compounds is primarily investigated using

thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and evolved gas

analysis (EGA), often coupled with mass spectrometry (MS).

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
TGA measures the change in mass of a sample as a function of temperature, while DSC

measures the heat flow into or out of a sample as it is heated or cooled. Together, these

techniques provide information about decomposition temperatures, mass loss, and the

endothermic or exothermic nature of the thermal events.

General Experimental Protocol:

Sample Preparation: A small amount of the antimony oxalate compound (typically 5-10 mg)

is accurately weighed and placed in an inert crucible (e.g., alumina or platinum).

Instrumentation: The crucible is placed in a simultaneous TGA/DSC analyzer.
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Atmosphere: The analysis is typically carried out under a controlled atmosphere, such as a

continuous flow of an inert gas (e.g., nitrogen or argon) or a reactive gas (e.g., air), at a

specified flow rate (e.g., 50-100 mL/min).

Temperature Program: The sample is heated from ambient temperature to a final

temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).

Data Analysis: The resulting TGA (mass vs. temperature) and DSC (heat flow vs.

temperature) curves are analyzed to determine the onset and peak temperatures of

decomposition, the percentage of mass loss at each step, and the associated enthalpy

changes.

Evolved Gas Analysis-Mass Spectrometry (EGA-MS)
EGA-MS is a powerful technique used to identify the gaseous products released during the

thermal decomposition of a material. The gas evolved from the TGA furnace is introduced

directly into a mass spectrometer, which separates and detects the gaseous species based on

their mass-to-charge ratio. This provides crucial information for elucidating the decomposition

mechanism.

Thermal Decomposition of Antimony Oxalate
Compounds
The thermal decomposition of antimony oxalate compounds is a complex process that is

highly dependent on the specific composition of the compound and the atmospheric conditions.

Antimony(III) Oxalate Hydroxide (SbC₂O₄OH)
The thermal decomposition of antimony(III) oxalate hydroxide has been shown to be a single-

step process.[1]

Decomposition Temperature: The decomposition occurs at approximately 564 K (291 °C).[1]

Decomposition Products: The solid residue is antimony(III) oxide (Sb₂O₃), and the gaseous

products are water (H₂O), carbon dioxide (CO₂), and carbon monoxide (CO).[1]
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Reaction Stoichiometry: The overall decomposition reaction can be represented as: 2

SbC₂O₄OH(s) → Sb₂O₃(s) + H₂O(g) + 2 CO₂(g) + 2 CO(g)[1]

Comparative Analysis with Bismuth Oxalate
Due to the limited availability of detailed data for a wide range of antimony oxalate
compounds, it is informative to consider the behavior of analogous compounds, such as

bismuth oxalates. Bismuth, being in the same group as antimony in the periodic table, forms

compounds with similar properties.

Studies on bismuth(III) oxalate heptahydrate (Bi₂(C₂O₄)₃·7H₂O) show a multi-step

decomposition:

Dehydration: The compound first loses its water of hydration in one or more steps at

temperatures typically below 150 °C.

Decomposition of Anhydrous Oxalate: The anhydrous bismuth oxalate then decomposes at

higher temperatures.

In an inert atmosphere or vacuum: The decomposition leads to the formation of metallic

bismuth (Bi) and carbon dioxide (CO₂).

In an oxidizing atmosphere (air): The decomposition yields bismuth(III) oxide (β-Bi₂O₃) at

around 270 °C.

This suggests that the decomposition pathway of simple antimony(III) oxalate (Sb₂(C₂O₄)₃)

could also be highly dependent on the atmosphere, potentially yielding metallic antimony under

inert conditions and antimony oxide in the presence of an oxidant.

Quantitative Data Summary
The following table summarizes the available quantitative data on the thermal decomposition of

selected antimony and bismuth oxalate compounds.
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Compound

Decomposit
ion Onset
Temperatur
e (°C)

Peak
Decomposit
ion
Temperatur
e (°C)

Mass Loss
(%)

Final Solid
Product

Atmospher
e

SbC₂O₄OH ~291 - 34.8 (obs.) Sb₂O₃ Inert

35.7 (calc.)

Bi₂(C₂O₄)₃·7

H₂O (in air)

~270 (for

oxalate

decompositio

n)

- - β-Bi₂O₃ Air

Bi₂(C₂O₄)₃·7

H₂O (under

vacuum)

200 - 300 - - Bi Vacuum

Obs. - Observed, Calc. - Calculated

Visualizing Experimental and Logical Workflows
Diagrams created using Graphviz provide a clear visual representation of the processes

involved in the study of the thermal behavior of antimony oxalate compounds.
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Experimental Workflow for Thermal Analysis
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Caption: Experimental workflow for the synthesis and thermal analysis of antimony oxalate
compounds.
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Decomposition Pathway of SbC₂O₄OH

2 SbC₂O₄OH (s)

~291 °C
(Inert Atmosphere)

Sb₂O₃ (s) H₂O (g) + 2 CO₂ (g) + 2 CO (g)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of antimony(III) oxalate hydroxide.

Conclusion
This technical guide has summarized the current understanding of the thermal behavior of

antimony oxalate compounds, with a particular focus on antimony(III) oxalate hydroxide. The

available data indicates that these compounds serve as effective precursors for antimony

oxides, with their decomposition pathways being sensitive to their specific composition and the

surrounding atmosphere. The use of analogous compounds like bismuth oxalates provides

valuable insights where direct data on antimony oxalates is scarce.

Further research is needed to fully characterize the thermal properties of a wider range of

antimony oxalate compounds, including simple antimony(III) oxalate. Detailed mechanistic

studies, particularly those employing advanced techniques like in-situ XRD and TGA-FTIR,

would greatly enhance the understanding of the decomposition processes and enable finer

control over the synthesis of antimony-based materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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